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Compound of Interest

Compound Name: BMS-193885

Cat. No.: B1667178

For researchers and professionals in the field of drug development, the safe handling and
disposal of chemical compounds are paramount. This guide provides detailed, step-by-step
procedures for the proper disposal of BMS-193885, a potent and selective neuropeptide Y1
(NPY Y1) receptor antagonist. Due to the absence of a specific Safety Data Sheet (SDS) for
BMS-193885, this protocol is based on the chemical's structural components, which include
pyridine and piperidine moieties, and general best practices for laboratory chemical waste
management. All waste containing BMS-193885 should be treated as hazardous chemical

waste.

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate
Personal Protective Equipment (PPE) to minimize exposure and ensure personal safety.

Table 1: Personal Protective Equipment (PPE) Requirements
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PPE Item Specification Purpose

Chemical-resistant (e.g., nitrile  To prevent skin contact and

Gloves _
rubber) absorption.
) Safety glasses with side To protect eyes from splashes
Eye Protection _
shields or goggles or aerosols.

To protect clothing and skin
Lab Coat Standard laboratory coat o
from contamination.

) ) Use in a well-ventilated area or ~ To avoid inhalation of dust or
Respiratory Protection
fume hood vapors.

Step-by-Step Disposal Protocol

The proper disposal of BMS-193885 waste must comply with all local, state, and federal
regulations.

o Waste Identification and Segregation:

o All materials contaminated with BMS-193885, including unused compound, solutions,
contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must be
classified as hazardous waste.

o Do not mix BMS-193885 waste with other incompatible waste streams. It should be kept
separate from strong oxidizing agents and acids.[1]

o Waste Collection and Containerization:

Solid Waste: Collect solid waste, such as contaminated gloves and paper towels, in a

[¢]

designated, sealable, and chemically resistant plastic bag or drum.[2]

[¢]

Liquid Waste: Collect liquid waste, including solutions containing BMS-193885, in a
dedicated, leak-proof, and clearly labeled hazardous waste container.

Sharps Waste: Dispose of contaminated sharps, such as needles and Pasteur pipettes, in

[¢]

a puncture-resistant sharps container labeled as hazardous waste.[2]
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e Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "BMS-193885".

o The label should also indicate the associated hazards (e.g., Toxic, Irritant).
o Storage:

o Store waste containers in a designated, well-ventilated, and secure satellite accumulation
area.

o Ensure containers are tightly sealed to prevent leaks or spills.
» Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to schedule a pickup.

o Provide them with a complete inventory of the waste.

Spill Response Procedure

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and
environmental contamination.

o Evacuate and Ventilate: Alert personnel in the immediate vicinity and ensure the area is well-
ventilated. For large spills, evacuate the area and contact your institution's EHS department
immediately.[1]

e Containment: For small spills, use an inert, non-combustible absorbent material such as
vermiculite or sand to contain the spill.[1]

o Collection: Carefully scoop the absorbent material into a labeled hazardous waste container.

o Decontamination: Clean the spill area with a suitable solvent (e.g., ethanol or acetone),
followed by soap and water. Collect all cleaning materials as hazardous waste.
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Experimental Protocol: In Vitro cAMP Functional
Assay

This protocol outlines a method to determine the antagonist activity of BMS-193885 at the

human NPY Y1 receptor.

Objective: To measure the ability of BMS-193885 to reverse the NPY-induced inhibition of
forskolin-stimulated cAMP production in cells expressing the human Y1 receptor.

Materials:

CHO (Chinese Hamster Ovary) cells stably expressing the human NPY Y1 receptor
Neuropeptide Y (NPY)

BMS-193885

Forskolin

CAMP assay kit

Cell culture medium and reagents

Procedure:

Culture the CHO-hY1 cells to an appropriate density in multi-well plates.
Pre-treat the cells with varying concentrations of BMS-193885 for 30 minutes.

Stimulate the cells with a fixed concentration of NPY in the presence of forskolin for a
specified incubation period.

Lyse the cells and measure the intracellular cAMP levels using a competitive binding assay
or other suitable cAMP detection method.

Data from this assay can be used to determine the apparent Kb value of BMS-193885,
which quantifies its antagonist potency.[3]
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Signaling Pathway of NPY Y1 Receptor Antagonism

BMS-193885 acts as a competitive antagonist at the NPY Y1 receptor, which is a G-protein
coupled receptor (GPCR). The binding of NPY to the Y1 receptor typically inhibits adenylyl
cyclase, leading to a decrease in intracellular cyclic AMP (CAMP) levels.[4] By blocking NPY
from binding, BMS-193885 prevents this downstream signaling cascade.
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Caption: NPY Y1 receptor signaling and the antagonistic action of BMS-193885.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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